Cas no 101257-63-0 (1-chloro-3-methylhexane)
1-chloro-3-methylhexane structure
Product Name:1-chloro-3-methylhexane
CAS No:101257-63-0
MF:C7H15Cl
MW:134.647001504898
CID:1128392
PubChem ID:21572684
Update Time:2025-04-20
1-chloro-3-methylhexane Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-methylhexane
- hexane, 1-chloro-3-methyl-
- 101257-63-0
- 1-chloro-3-methyl-hexane
- DTXSID50906028
- AKOS006383661
- SCHEMBL3972991
- EN300-674024
-
- Inchi： 1S/C7H15Cl/c1-3-4-7(2)5-6-8/h7H,3-6H2,1-2H3
- InChI Key： FHDSQIUCCGFXNL-UHFFFAOYSA-N
- SMILES： ClCCC(C)CCC
Computed Properties
- Exact Mass: 134.08635
- Monoisotopic Mass: 134.0862282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-chloro-3-methylhexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674024-0.05g |
1-chloro-3-methylhexane |
101257-63-0 | 0.05g |
$851.0 | 2023-03-11 | ||
| Enamine | EN300-674024-0.1g |
1-chloro-3-methylhexane |
101257-63-0 | 0.1g |
$892.0 | 2023-03-11 | ||
| Enamine | EN300-674024-0.25g |
1-chloro-3-methylhexane |
101257-63-0 | 0.25g |
$933.0 | 2023-03-11 | ||
| Enamine | EN300-674024-0.5g |
1-chloro-3-methylhexane |
101257-63-0 | 0.5g |
$974.0 | 2023-03-11 | ||
| Enamine | EN300-674024-1.0g |
1-chloro-3-methylhexane |
101257-63-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-674024-2.5g |
1-chloro-3-methylhexane |
101257-63-0 | 2.5g |
$1988.0 | 2023-03-11 | ||
| Enamine | EN300-674024-5.0g |
1-chloro-3-methylhexane |
101257-63-0 | 5.0g |
$2940.0 | 2023-03-11 | ||
| Enamine | EN300-674024-10.0g |
1-chloro-3-methylhexane |
101257-63-0 | 10.0g |
$4360.0 | 2023-03-11 |
1-chloro-3-methylhexane Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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